Cas no 78056-60-7 (1-Acetyl-4-piperidineacetic acid)

78056-60-7 structure
Product Name:1-Acetyl-4-piperidineacetic acid
CAS No:78056-60-7
Molecular Formula:C9H15NO3
Molecular Weight:185.2203
MDL:MFCD12027293
CID:826775
PubChem ID:10442408
1-Acetyl-4-piperidineacetic acid Properties
Names and Identifiers
-
- 1-Acetyl-4-piperidineacetic acid
- 2-(1-acetylpiperidin-4-yl)acetic acid
- 4-Piperidineacetic acid, 1-acetyl-
- (1-acetyl-4-piperidinyl)acetic acid
- (1-acetylpiperidin-4-yl)acetic acid
- (N-acetylpiperidin-4-yl)acetic acid
- 1-N-Acetyl-4-Piperidinylacetic Acid
- ALBB-006957
- ANW-48785
- BBL008688
- CTK7J2448
- N-acetylpiperidine-4-acetic acid
- SBB048480
- SureCN2422675
- DTXSID10439928
- SY020456
- CCG-211481
- FT-0687359
- (S)-1-(((9H-fluoren-9-yl)methoxy)carbonyl)piperidine-3-carboxylic acid;1-Acetyl-4-piperidineacetic Acid
- AKOS000265843
- SCHEMBL2422675
- 1-Acetyl-4-piperidineaceticacid
- DS-13998
- EN300-317215
- MFCD12027293
- SB41435
- Q-103051
- 78056-60-7
- A13280
- SPNAWRHVQZEFHH-UHFFFAOYSA-N
- C9H15NO3
- STK504211
-
- MDL: MFCD12027293
- InChIKey: SPNAWRHVQZEFHH-UHFFFAOYSA-N
- Inchi: InChI=1S/C9H15NO3/c1-7(11)10-4-2-8(3-5-10)6-9(12)13/h8H,2-6H2,1H3,(H,12,13)
- SMILES: CC(=O)N1CCC(CC1)CC(=O)O
Computed Properties
- Exact Mass: 185.10525
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 3
- Monoisotopic Mass: 185.10519334g/mol
- Heavy Atom Count: 13
- Complexity: 207
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0
- Topological Polar Surface Area: 57.6Ų
Experimental Properties
- PSA: 57.61
- Boiling Point: 389.6℃ at 760 mmHg
- Melting Point: No data available
- Flash Point: 189.4±20.4 °C
- Color/Form: No data available
- Density: 1.150
1-Acetyl-4-piperidineacetic acid Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00G3Q9-250mg |
N-Acetylpiperidine-4-acetic acid |
78056-60-7 | 98% | 250mg |
$12.00 | 2024-04-21 | |
A2B Chem LLC | AH50529-250mg |
1-Acetyl-4-piperidineacetic acid |
78056-60-7 | 98% | 250mg |
$11.00 | 2024-04-19 | |
Aaron | AR00G3YL-250mg |
N-Acetylpiperidine-4-acetic acid |
78056-60-7 | 98% | 250mg |
$8.00 | 2025-02-11 | |
abcr | AB375467-250mg |
(1-Acetylpiperidin-4-yl)acetic acid, 95%; . |
78056-60-7 | 95% | 250mg |
€102.70 | ||
Alichem | A129000263-10g |
4-Piperidineacetic acid,1-acetyl- |
78056-60-7 | 97% | 10g |
$221.11 | 2023-09-01 | |
Ambeed | A226905-250mg |
1-Acetyl-4-piperidineacetic acid |
78056-60-7 | 98% | 250mg |
$14.0 | 2025-02-24 | |
Chemenu | CM120242-5g |
1-Acetyl-4-piperidineacetic Acid |
78056-60-7 | 98% | 5g |
$107 | 2024-07-23 | |
Enamine | EN300-317215-0.05g |
2-(1-acetylpiperidin-4-yl)acetic acid |
78056-60-7 | 95% | 0.05g |
$19.0 | 2023-09-05 | |
eNovation Chemicals LLC | D500640-1g |
1-Acetyl-4-piperidineacetic acid |
78056-60-7 | 97% | 1g |
$200 | 2022-10-17 | |
Fluorochem | 092786-1g |
1-Acetyl-4-piperidineacetic acid |
78056-60-7 | 95% | 1g |
£57.00 | 2022-03-01 |
1-Acetyl-4-piperidineacetic acid Suppliers
WU HAN XIN XIN JIA LI Biotechnology Co., Ltd.
(CAS:78056-60-7)
MR./MRS.:WANG JING LI
Phone:13207195831
Email:wjyxxjl@foxmail.com
1-Acetyl-4-piperidineacetic acid Related Literature
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Ya-Nan Li,Li-Hua Huo,Yi-Zhe Yu,Fa-Yuan Ge,Zhao-Peng Deng,Zhi-Biao Zhu,Shan Gao RSC Adv., 2014,4, 64802-64815
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Matthias Vonderach,Marc-Oliver Winghart,Luke MacAleese,Fabien Chirot,Rodolphe Antoine,Philippe Dugourd,Patrick Weis Phys. Chem. Chem. Phys., 2014,16, 3007-3013
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Anqi Ji,Shuyang Zhang,Samarthya Bhagia,Chang Geun Yoo RSC Adv., 2020,10, 21698-21723
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John A. Pezza,Karen N. Allen,Dean R. Tolan Chem. Commun., 2004, 2412-2413
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Richard J. C. Brown J. Environ. Monit., 2010,12, 665-671
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7. Reviews
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Elena L. Gromnitskaya,Igor V. Danilov,Fedor I. Zubkov,Vadim V. Brazhkin Phys. Chem. Chem. Phys., 2023,25, 16060-16064
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9. Back cover
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Zubair Ahmed,Ritu Rai,Rajinder Kumar,Takahiro Maruyama,Vivek Bagchi RSC Adv., 2019,9, 24654-24658
Recommended suppliers
Amadis Chemical Company Limited
(CAS:78056-60-7)1-Acetyl-4-piperidineacetic acid

Purity:99%
Quantity:25g
Price($):327.0